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Compound of Interest

Compound Name: Lauryl Myristate

Cat. No.: B1605742 Get Quote

Proper disposal of laboratory chemicals is paramount for ensuring personnel safety and

environmental compliance. This guide provides detailed, step-by-step procedures for the safe

handling and disposal of Lauryl Myristate, tailored for researchers, scientists, and drug

development professionals.

Safety and Hazard Assessment
Lauryl Myristate is generally considered a low-hazard chemical and is not classified as

hazardous by the 2012 OSHA Hazard Communication Standard.[1] However, it is identified as

a potential eye irritant.[2] The Cosmetic Ingredient Review (CIR) Expert Panel has deemed it

safe for use in cosmetic ingredients.[3] Despite its low toxicity, adherence to proper chemical

handling and disposal protocols is essential to maintain a safe laboratory environment.

Personal Protective Equipment (PPE)
Before handling Lauryl Myristate for disposal, laboratory personnel must use appropriate

personal protective equipment. Standard good industrial hygiene and safety practices should

be followed.[1]

Recommended PPE includes:

Eye Protection: Wear safety glasses or goggles to protect against potential splashes.

Hand Protection: Neoprene or nitrile rubber gloves are recommended to prevent skin

contact.
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Body Protection: A standard laboratory coat should be worn to protect clothing.

Step-by-Step Disposal Procedures
The proper disposal method depends on whether the material is an unused product or waste

from a spill cleanup. In all cases, discharging Lauryl Myristate or its cleanup materials into

sewers or drains must be avoided.

Unused Lauryl Myristate (Solid)
Consult Regulations: Always consult your institution's Environmental Health and Safety

(EHS) department and local waste disposal authorities for specific guidelines before

proceeding. Chemical waste disposal is regulated at a federal level by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).

Containerize: Place the solid Lauryl Myristate in a suitable, clearly labeled, and securely

sealed container. The container must be compatible with the chemical; avoid metal for acids

or bases and glass for hydrofluoric acid.

Labeling: Label the container clearly with "Lauryl Myristate" and any other identifiers

required by your institution or local regulations. Proper identification of hazardous waste is a

key requirement under RCRA.

Storage: Store the sealed container in a designated hazardous waste storage area, often

known as a Satellite Accumulation Area (SAA). Ensure it is segregated from incompatible

materials.

Arrange for Disposal: Contact your institution's EHS department or a licensed chemical

waste disposal contractor to arrange for pickup and final disposal. In some cases, based on

local regulations, it may be permissible for landfill disposal if confirmed to be non-hazardous.

Spill Cleanup and Disposal
Ensure Safety: Evacuate non-essential personnel from the immediate area. Ensure

adequate ventilation.

Contain Spill: Prevent further spillage or leakage if it is safe to do so.
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Absorb Material: For a solid spill, carefully sweep or scoop the material. For a liquid spill, use

an inert absorbent material (e.g., vermiculite, sand, or earth) to soak up the substance. Wipe,

scrape, or soak up the material. Avoid creating dust.

Collect Waste: Place the absorbed material and any contaminated cleaning supplies (e.g.,

wipes, gloves) into a suitable container for chemical waste.

Containerize and Label: Seal and label the waste container with its contents (e.g., "Lauryl
Myristate Spill Debris with Vermiculite").

Decontaminate: Clean the spill area thoroughly. Wash walking surfaces with detergent and

water to reduce any slipping hazard.

Store and Dispose: Store the waste container in the designated Satellite Accumulation Area

and arrange for disposal through your institution's EHS office or a licensed contractor.

Chemical Waste Management Data
Proper management of chemical waste in a laboratory setting involves adhering to specific

quantitative limits and timelines.
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Parameter Guideline Source

Container Fill Level

Do not fill liquid waste

containers beyond 90%

capacity to allow for

expansion.

SAA Quantity Limit

Generators can accumulate up

to 55 gallons of hazardous

waste in a Satellite

Accumulation Area.

SAA Storage Time (Full)

Full containers must be

removed from the SAA within

three days.

SAA Storage Time (Partial)

Partially filled, closed, and

properly labeled containers

may remain in an SAA for up to

one year.

Academic Lab Removal

Under Subpart K regulations,

hazardous waste must be

removed from the laboratory

every 12 months.

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper handling and disposal of

Lauryl Myristate waste in a laboratory setting.
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Caption: Decision workflow for the proper disposal of Lauryl Myristate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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